4-Methyl-2-(3-nitrophenyl)-1,3-thiazole hydrochloride
Overview
Description
4-Methyl-2-(3-nitrophenyl)-1,3-thiazole hydrochloride is a compound that has been widely studied for its potential in scientific research. It is a thiazole derivative that has been found to have various biochemical and physiological effects, making it a promising candidate for further research in the field of medicine.
Mechanism of Action
The exact mechanism of action of 4-Methyl-2-(3-nitrophenyl)-1,3-thiazole hydrochloride is not fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes and proteins involved in various biological processes.
Biochemical and Physiological Effects
Studies have shown that 4-Methyl-2-(3-nitrophenyl)-1,3-thiazole hydrochloride has various biochemical and physiological effects. It has been found to inhibit the growth of a wide range of bacteria, fungi, and viruses. It has also been found to inhibit the production of inflammatory mediators and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-Methyl-2-(3-nitrophenyl)-1,3-thiazole hydrochloride is its broad-spectrum antimicrobial activity. This makes it a promising candidate for the development of new antibiotics and antiviral drugs. However, one of the limitations of this compound is its potential toxicity, which could limit its use in certain applications.
Future Directions
There are several future directions for research on 4-Methyl-2-(3-nitrophenyl)-1,3-thiazole hydrochloride. One area of interest is the development of new drugs based on this compound for the treatment of infectious diseases. Another area of interest is the investigation of its potential in the treatment of inflammatory and oxidative stress-related diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.
Synthesis Methods
The synthesis of 4-Methyl-2-(3-nitrophenyl)-1,3-thiazole hydrochloride involves the reaction between 2-amino-4-methylthiazole and 3-nitrobenzaldehyde in the presence of hydrochloric acid. The reaction yields the desired product in good yields and high purity.
Scientific Research Applications
4-Methyl-2-(3-nitrophenyl)-1,3-thiazole hydrochloride has been extensively studied for its potential in scientific research. It has been found to exhibit antibacterial, antifungal, and antiviral activities, making it a promising candidate for the development of new drugs to combat infectious diseases. Additionally, it has been found to have anti-inflammatory and antioxidant properties, which could have potential applications in the treatment of various inflammatory and oxidative stress-related diseases.
properties
IUPAC Name |
4-methyl-2-(3-nitrophenyl)-1,3-thiazole;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2S.ClH/c1-7-6-15-10(11-7)8-3-2-4-9(5-8)12(13)14;/h2-6H,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFMROGFZALDJCM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)C2=CC(=CC=C2)[N+](=O)[O-].Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-2-(3-nitrophenyl)-1,3-thiazole hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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